![molecular formula C5H7ClN4 B3032978 6-Chloro-3-hydrazinyl-4-methylpyridazine CAS No. 66530-55-0](/img/structure/B3032978.png)
6-Chloro-3-hydrazinyl-4-methylpyridazine
Overview
Description
6-Chloro-3-hydrazinyl-4-methylpyridazine, or 6-Cl-3-HMP, is a versatile compound that has been studied extensively due to its unique properties and potential applications. 6-Cl-3-HMP is a member of the pyridazine family, which is a class of heterocyclic compounds containing a six-membered ring of atoms with two nitrogen atoms. This compound has been studied for its use in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Structural and Crystallographic Studies
6-Chloro-3-hydrazinyl-4-methylpyridazine has been a subject of interest in structural and crystallographic studies. For example, Ather et al. (2010) analyzed the structure of a related compound, focusing on the planarity of the chloro-hydrazinylpyridazine unit and its orientation relative to other groups in the molecule, which is significant in understanding its chemical behavior and potential applications in material science (Ather, Tahir, Khan, & Athar, 2010).
Synthesis and Functionalization
Research has been conducted on the synthesis methods and functionalization of compounds related to this compound. For instance, Shao-juan (2012) introduced a synthesis method for 3-chloro-4-methylpyridazine, highlighting its importance as an intermediate in pesticides and anti-viral drugs (Shao-juan, 2012). Additionally, Flefel et al. (2018) synthesized novel pyridine derivatives starting from a compound structurally similar to this compound, demonstrating the versatility of such compounds in creating new chemical entities (Flefel et al., 2018).
Application in Antiviral Research
There has been exploration into the antiviral potential of compounds derived from this compound. A study by Flefel et al. (2017) synthesized derivatives and evaluated their activity against hepatitis A virus, demonstrating the role such compounds can play in the development of new antiviral agents (Flefel et al., 2017).
Material Science and Molecular Docking
The compound and its derivatives have applications in material science and molecular docking studies. For example, Sallam et al. (2021) synthesized a derivative and performed structure analysis, DFT calculations, and energy framework studies, which are crucial in the development of materials with specific electronic and chemical properties (Sallam et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like 3-chloro-6-methylpyridazine have been used in the synthesis of a p38map kinase inhibitor , suggesting that the compound might interact with similar targets.
Mode of Action
It’s worth noting that similar compounds can undergo nickel catalyzed cross coupling reaction with aromatic and heteroaromatic halides . This could potentially lead to the formation of substituted aryl- and heteroaryl pyridazines, which might interact with the target proteins in a specific manner.
Biochemical Pathways
Given the potential role of similar compounds in the inhibition of p38map kinase , it’s plausible that the compound might affect pathways related to inflammation and autoimmune responses.
Pharmacokinetics
According to the search results, 6-Chloro-3-hydrazinyl-4-methylpyridazine has high gastrointestinal absorption . The compound has a log P value of 1.35 (iLOGP), suggesting moderate lipophilicity, which could influence its distribution in the body .
Result of Action
Based on the potential role of similar compounds in the inhibition of p38map kinase , it’s plausible that the compound might have effects on cellular signaling pathways related to inflammation and autoimmune responses.
Properties
IUPAC Name |
(6-chloro-4-methylpyridazin-3-yl)hydrazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN4/c1-3-2-4(6)9-10-5(3)8-7/h2H,7H2,1H3,(H,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DERJLPZSASYBIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN=C1NN)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40466060 | |
Record name | 6-Chloro-3-hydrazinyl-4-methylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40466060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66530-55-0 | |
Record name | 6-Chloro-3-hydrazinyl-4-methylpyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40466060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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